2-Cyano-5-fluoro-3-(tetrahydropyran-4-yl)aminopyridine

• Molecular Formula: C11H12FN3O
• Molecular Weight: 221.23 g/mol
• IUPAC Name: 5-fluoro-3-(oxan-4-ylamino)pyridine-2-carbonitrile
• InChI: InChI=1S/C11H12FN3O/c12-8-5-10(11(6-13)14-7-8)15-9-1-3-16-4-2-9/h5,7,9,15H,1-4H2
• InChI Key: UPLPTEQMBNUEOV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=C(N=CC(=C2)F)C#N

Description

2-Cyano-5-fluoro-3-(tetrahydropyran-4-yl)aminopyridine is a useful research compound. Its molecular formula is C11H12FN3O and its molecular weight is 221.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

200 mg of 2-cyano-3,5-difluoropyridine, 236 mg of 4-aminotetrahydropyran hydrochloride, 395 mg of potassium carbonate and 173.4 mg of triethylamine in 3 ml of dimethyl sulphoxide are introduced into a 5 ml microwave tube reactor. The mixture is then heated in a microwave for 1 hour at 115° C. The reaction medium is run into 50 ml of water and 50 ml of ethyl acetate. The aqueous phase is re-extracted twice with 25 ml of ethyl acetate. The combined organic phases are washed with water and then with a saturated aqueous solution of sodium chloride, dried over sodium sulphate and concentrated under reduced pressure. After purification by flash chromatography on 25 g of silica gel, elution being carried out with mixtures of ethyl acetate and heptane (40/60 then 60/40 by volume), and the first eluted product being recovered, 80 mg of 2-cyano-5-fluoro-3-(tetrahydropyran-4-yl)aminopyridine are thus obtained in the form of an ecru powder, the characteristics of which are the following: